Cas no 7353-89-1 (Methyl 4,5-bis(chloromethyl)thiophene-2-carboxylate)

• Product Name: Methyl 4,5-bis(chloromethyl)thiophene-2-carboxylate
• CAS No: 7353-89-1
• MF: C₈H₈Cl₂O₂S
• MW: 239.118919372559
• MDL: MFCD04969584
• CID: 1070513
• PubChem ID: 11096691
• Update Time: 2025-10-22

Methyl 4,5-bis(chloromethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-bis(chloromethyl)thiophene-2-carboxylate
• 2,3-Bis(chloromethyl)thiophene
• 2,3-Bis-chlormethyl-thiophen-2-carbonsaeure-methylester
• 4,5-bis-chloromethyl-thiophene-2-carboxylic acid methyl ester
• AG-C-12672
• ALBB-003747
• BBL003973
• CTK6I9077
• methyl 2,3-bis(chloromethyl)thiophen-5-carboxylate
• methyl 2,3-bis(chloromethyl)thiophene-5-carboxylate
• methyl 4,5-bis(chloromethyl)-2-thiophenecarboxylate
• SBB032169
• STK346000
• SureCN1173909
• A866075
• methyl4,5-bis(chloromethyl)thiophene-2-carboxylate
• XJYXRUSGVNNWHN-UHFFFAOYSA-N
• 4,5-bis(chloromethyl)-thiophene-2-carboxylic acid methyl ester
• AMY24298
• SCHEMBL1173909
• DTXSID50455107
• AKOS000265323
• FS-5811
• AC6705
• SY161777
• 2-Thiophenecarboxylic acid, 4,5-bis(chloromethyl)-, methyl ester
• 7353-89-1
• 4,5-Bis(chloromethyl)-2-thiophenecarboxylic acid methyl ester
• MFCD04969584
• BB 0260408
• DB-360767
• AKOS B019308

• MDL： MFCD04969584
• Inchi： 1S/C8H8Cl2O2S/c1-12-8(11)6-2-5(3-9)7(4-10)13-6/h2H,3-4H2,1H3
• InChI Key： XJYXRUSGVNNWHN-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OC)SC=1CCl

Computed Properties

• Exact Mass: 237.96234
• Monoisotopic Mass: 237.9622061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3

Methyl 4,5-bis(chloromethyl)thiophene-2-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 4,5-bis(chloromethyl)thiophene-2-carboxylate

Comprehensive Overview of Methyl 4,5-bis(chloromethyl)thiophene-2-carboxylate (CAS No. 7353-89-1)

Methyl 4,5-bis(chloromethyl)thiophene-2-carboxylate (CAS No. 7353-89-1) is a specialized organic compound with significant applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This thiophene derivative, characterized by its chloromethyl functional groups, has garnered attention for its versatility in cross-coupling reactions and polymer modifications. Researchers and industries value its role in constructing complex molecular architectures, particularly in the development of heterocyclic compounds and functionalized polymers.

In recent years, the demand for thiophene-based derivatives like Methyl 4,5-bis(chloromethyl)thiophene-2-carboxylate has surged due to their utility in organic electronics and bioconjugation. A trending topic in scientific forums revolves around its potential in sustainable chemistry, where its reactive sites enable greener synthetic pathways. Users frequently search for "CAS 7353-89-1 solubility" or "thiophene carboxylate derivatives applications," reflecting interest in its physicochemical properties and industrial relevance.

The compound’s structure features a thiophene ring substituted with two chloromethyl groups at the 4- and 5-positions, alongside a methyl ester at the 2-position. This configuration enhances its reactivity in nucleophilic substitutions, making it a precursor for pharmaceutical scaffolds. For instance, it serves as a building block for anticancer agents and antiviral drugs, aligning with the growing focus on drug discovery and precision medicine.

From an environmental perspective, queries like "biodegradability of thiophene derivatives" highlight concerns about ecological impact. While Methyl 4,5-bis(chloromethyl)thiophene-2-carboxylate is not inherently hazardous, its handling requires standard laboratory precautions. Its stability under ambient conditions and compatibility with common organic solvents (e.g., DMF, THF) are frequently discussed in chemical synthesis forums.

Innovations in catalysis have further elevated the compound’s profile. For example, its use in palladium-catalyzed coupling reactions aligns with the push for atom-efficient methodologies. Searches for "CAS 7353-89-1 reaction mechanisms" often lead to studies on its role in constructing conjugated systems for OLED materials or conductive polymers.

In summary, Methyl 4,5-bis(chloromethyl)thiophene-2-carboxylate (CAS No. 7353-89-1) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its adaptability to modern synthetic challenges ensures continued relevance in both academic and industrial settings, addressing contemporary needs like green synthesis and high-performance materials.